N-benzyl-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22N4O2S2/c1-16-23(32-24(26-16)18-8-10-19(30-2)11-9-18)20-12-13-22(28-27-20)31-15-21(29)25-14-17-6-4-3-5-7-17/h3-13H,14-15H2,1-2H3,(H,25,29)
• InChI Key: OBPFLMYSJAJDRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C3=NN=C(C=C3)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H22N4O2S2
• Molecular Weight: 462.6 g/mol
• CAS No.: 955239-88-0

Description

N-benzyl-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22N4O2S2 and its molecular weight is 462.59. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown the synthesis of novel sulphonamide derivatives, including compounds structurally related to N-benzyl-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide, demonstrating good antimicrobial activity. The computational calculations for certain derivatives exhibited a correlation between experimental and theoretical data, providing a foundation for the anticipation of new compounds with potential antimicrobial applications (Fahim & Ismael, 2019).

Antitumor Activity

Several studies have focused on the synthesis of derivatives bearing heterocyclic ring systems, indicating considerable antitumor activity against various cancer cell lines. This demonstrates the potential of compounds similar to this compound in cancer research and therapy. For instance, compounds with benzothiazole moieties have been screened for potential antitumor activity in vitro, showing significant anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Synthesis of Novel Compounds

The versatility of acetamide derivatives in the synthesis of various heterocycles has been explored, leading to the discovery of compounds with potential insecticidal and anticancer activities. This includes the assessment of new heterocycles incorporating a thiadiazole moiety against agricultural pests and the evaluation of their insecticidal effectiveness (Fadda et al., 2017). Additionally, the development of 4-thiazolidinones containing benzothiazole moieties has been investigated, revealing antitumor screening results that suggest potential anticancer applications (Havrylyuk et al., 2010).